Cas no 208927-40-6 (Isovaline, 4-fluoro-, 1,1-dimethylethyl ester)

Isovaline, 4-fluoro-, 1,1-dimethylethyl ester structure
208927-40-6 structure
Product Name:Isovaline, 4-fluoro-, 1,1-dimethylethyl ester
CAS No:208927-40-6
MF:C9H18FNO2
MW:191.243126392365
CID:3904067
PubChem ID:21593357
Update Time:2025-04-22

Isovaline, 4-fluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Isovaline, 4-fluoro-, 1,1-dimethylethyl ester
    • tert-butyl 2-amino-4-fluoro-2-methylbutanoate
    • EN300-6512054
    • 208927-40-6
    • Inchi: 1S/C9H18FNO2/c1-8(2,3)13-7(12)9(4,11)5-6-10/h5-6,11H2,1-4H3
    • InChI Key: VUDJJCUTEYWVHT-UHFFFAOYSA-N
    • SMILES: FCCC(C)(C(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 191.13215698Da
  • Monoisotopic Mass: 191.13215698Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.3Ų

Isovaline, 4-fluoro-, 1,1-dimethylethyl ester Pricemore >>

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